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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the differential thermal analysis

(DTA) of calcium iodate hexahydrate (Ca(IO₃)₂·6H₂O). It details the thermal decomposition

pathway, presents quantitative data from experimental studies, outlines a detailed experimental

protocol, and includes visualizations of the key processes. This document is intended to serve

as a valuable resource for professionals working in materials science, pharmaceuticals, and

related fields where an understanding of the thermal behavior of hydrated salts is crucial.

Introduction to the Thermal Behavior of Calcium
Iodate Hexahydrate
Calcium iodate hexahydrate is an inorganic compound that finds applications in various

fields, including as a source of iodine in animal feed and as an oxidizing agent. Its thermal

stability and decomposition characteristics are of significant interest for its storage, handling,

and potential use in thermally activated processes. Differential thermal analysis (DTA) is a

powerful thermoanalytical technique used to investigate the thermal properties of materials. It

measures the temperature difference between a sample and an inert reference as they are

subjected to a controlled temperature program. This allows for the detection of physical and

chemical changes that involve the absorption or release of heat, such as phase transitions,

dehydration, and decomposition.
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When subjected to heating, calcium iodate hexahydrate undergoes a multi-step thermal

decomposition process. The initial stages involve the loss of its six molecules of water of

hydration, followed by the decomposition of the anhydrous calcium iodate at higher

temperatures. Understanding the precise temperatures and energetics of these events is

critical for its practical applications.

Quantitative Data from Thermal Analysis
The thermal decomposition of calcium iodate hexahydrate has been investigated using

techniques such as Differential Thermal Analysis (DTA) and Thermogravimetric Analysis (TGA).

The following tables summarize the key quantitative data obtained from these studies. It is

important to note that the data for the hexahydrate is based on studies of an iron-doped

sample, which may influence the transition temperatures.

Table 1: DTA and TGA Data for Fe-Doped Calcium Iodate Hexahydrate

Thermal Event
Peak
Temperature
(°C) (DTA)

Temperature
Range (°C)
(TGA)

Weight Loss
(%) (TGA)

Corresponding
Species Lost

Dehydration

(Step 1)
140 (Endotherm) 100 - 180 ~11 ~3 H₂O

Dehydration

(Step 2)
220 (Endotherm) 180 - 260 ~11 ~3 H₂O

Decomposition 560 (Exotherm) 520 - 600 ~48 O₂, I₂

Data extracted from the study by Shitole and Saraf (2001).

Table 2: DTA and TGA Data for Undoped Calcium Iodate Monohydrate
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Thermal Event
Peak
Temperature
(°C) (DTA)

Temperature
Range (°C)
(TGA)

Weight Loss
(%) (TGA)

Corresponding
Species Lost

Dehydration 180 (Endotherm) 150 - 220 ~4.5 1 H₂O

Decomposition 550 (Exotherm) 510 - 590 ~49 O₂, I₂

Data for the monohydrate is provided for comparative purposes, extracted from the study by

Shitole and Saraf (2001).

Thermal Decomposition Pathway
The thermal decomposition of calcium iodate hexahydrate proceeds through a series of

distinct steps. The initial endothermic peaks observed in the DTA curve correspond to the

removal of the water of hydration. This dehydration occurs in two main stages. The final, highly

exothermic peak at a much higher temperature represents the decomposition of the anhydrous

calcium iodate.

The proposed thermal decomposition pathway is as follows:

Dehydration (Step 1): The first endothermic event involves the loss of three of the six water

molecules to form a lower hydrate.

Ca(IO₃)₂·6H₂O(s) → Ca(IO₃)₂·3H₂O(s) + 3H₂O(g)

Dehydration (Step 2): The second endothermic event corresponds to the removal of the

remaining three water molecules to yield the anhydrous salt.

Ca(IO₃)₂·3H₂O(s) → Ca(IO₃)₂(s) + 3H₂O(g)

Decomposition: At a significantly higher temperature, the anhydrous calcium iodate

decomposes in an exothermic reaction. The decomposition of metal iodates can be complex,

but a plausible reaction involves the formation of the metal oxide, iodine vapor, and oxygen

gas.

2Ca(IO₃)₂(s) → 2CaO(s) + 2I₂(g) + 5O₂(g)
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The following diagram illustrates this decomposition pathway:

Ca(IO₃)₂·6H₂O (s) Ca(IO₃)₂·3H₂O (s)

 ~100-180°C 
 -3H₂O 

Ca(IO₃)₂ (s)

 ~180-260°C 
 -3H₂O 

CaO (s) + I₂(g) + O₂(g)

 ~520-600°C 
 Decomposition 

Click to download full resolution via product page

Caption: Thermal decomposition pathway of calcium iodate hexahydrate.

Experimental Protocols
This section outlines a typical experimental protocol for conducting a DTA-TGA analysis of

calcium iodate hexahydrate.

4.1. Instrumentation

A simultaneous DTA-TGA instrument is recommended for comprehensive analysis. Key

components include:

A sensitive microbalance for TGA measurements.

A furnace capable of reaching at least 800°C with a programmable temperature controller.

A sample and reference crucible holder with thermocouples for DTA measurements.

A gas delivery system for controlling the atmosphere.

Data acquisition and analysis software.

4.2. Sample Preparation

Obtain a high-purity sample of calcium iodate hexahydrate.

If the sample consists of large crystals, gently grind it to a fine, homogeneous powder using

an agate mortar and pestle. This ensures uniform heat distribution.

Accurately weigh approximately 5-10 mg of the powdered sample into the sample crucible

(typically alumina or platinum).
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4.3. DTA-TGA Measurement Procedure

Place the sample crucible and an empty reference crucible (of the same material and mass)

onto the DTA-TGA sample holder.

Purge the furnace with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g.,

50-100 mL/min) for a sufficient time to ensure an inert atmosphere.

Program the temperature controller to heat the sample from ambient temperature to

approximately 700°C at a constant heating rate (e.g., 10°C/min).

Initiate the DTA-TGA measurement, simultaneously recording the sample weight, sample

temperature, and the differential temperature as a function of the programmed temperature.

After the experiment is complete, allow the furnace to cool down to room temperature.

Analyze the resulting DTA and TGA curves to determine the peak temperatures, temperature

ranges of thermal events, and the corresponding weight losses.

The general workflow for this experimental procedure is depicted below:
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Sample Preparation

Instrument Setup

Analysis

Data Analysis

Grind Ca(IO₃)₂·6H₂O to a fine powder

Weigh 5-10 mg of sample into crucible

Place sample and reference crucibles in holder

Purge furnace with inert gas

Program temperature profile (e.g., 10°C/min to 700°C)

Start DTA-TGA measurement

Record Weight, T, and ΔT vs. Time/Temperature

Analyze DTA and TGA curves

Determine peak temperatures, weight loss, and thermal events

Click to download full resolution via product page

Caption: General experimental workflow for DTA-TGA analysis.
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Conclusion
The differential thermal analysis of calcium iodate hexahydrate reveals a distinct multi-step

thermal decomposition process. The initial endothermic events are attributed to a two-stage

dehydration process, followed by a high-temperature exothermic decomposition of the

anhydrous salt. The quantitative data and the decomposition pathway outlined in this guide

provide a foundational understanding for professionals working with this compound. The

detailed experimental protocol offers a practical framework for conducting reliable and

reproducible thermal analysis. This in-depth technical guide serves as a critical resource for the

effective characterization and utilization of calcium iodate hexahydrate in various scientific

and industrial applications.

To cite this document: BenchChem. [In-Depth Technical Guide: Differential Thermal Analysis
(DTA) of Calcium Iodate Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592682#differential-thermal-analysis-dta-of-calcium-
iodate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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